4-fluorobenzyl 3-methyl-4-nitrobenzoate
Overview
Description
4-fluorobenzyl 3-methyl-4-nitrobenzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is a derivative of benzoic acid and is widely used as a building block for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 4-fluorobenzyl 3-methyl-4-nitrobenzoate is not fully understood. However, it is believed to exhibit its biological activity by interacting with specific targets in the body, such as enzymes and receptors.
Biochemical and Physiological Effects
Studies have shown that 4-fluorobenzyl 3-methyl-4-nitrobenzoate exhibits various biochemical and physiological effects. It has been reported to possess antimicrobial, antitumor, and anti-inflammatory activities. Additionally, it has been found to exhibit inhibitory activity against certain enzymes, such as acetylcholinesterase and tyrosinase.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-fluorobenzyl 3-methyl-4-nitrobenzoate in laboratory experiments is its high purity and stability. This compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its potential toxicity, which requires proper handling and disposal procedures.
Future Directions
There are several future directions for the research and development of 4-fluorobenzyl 3-methyl-4-nitrobenzoate. One area of interest is the synthesis of novel derivatives with enhanced biological activity. Additionally, the potential applications of this compound in materials science and environmental chemistry are also areas of interest for future research. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
4-fluorobenzyl 3-methyl-4-nitrobenzoate has been extensively used in scientific research for various applications. It has been used as a starting material for the synthesis of various biologically active compounds, including antimicrobial agents, antitumor agents, and anti-inflammatory agents.
properties
IUPAC Name |
(4-fluorophenyl)methyl 3-methyl-4-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO4/c1-10-8-12(4-7-14(10)17(19)20)15(18)21-9-11-2-5-13(16)6-3-11/h2-8H,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHHQHCBKREPCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)OCC2=CC=C(C=C2)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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